4-Chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone
Description
4-Chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone (CBPTDS) is a synthetic organic compound that has been used in a variety of scientific research applications. This compound is known for its strong chemical reactivity and its ability to form stable complexes with other molecules. CBPTDS has been studied for its potential use in drug development, as well as its potential use in biochemistry and physiology.
Scientific Research Applications
Anti-inflammatory and Analgesic Activities
This compound has been studied for its potential in treating inflammation and pain. Derivatives of thiadiazolyl sulfone have shown promising results in reducing inflammation and providing analgesic effects. For instance, certain indole derivatives with structural similarities have exhibited significant anti-inflammatory and analgesic activities, with a lower ulcerogenic index compared to traditional medications like indomethacin and celecoxib .
Antiviral Properties
Research has indicated that thiadiazolyl sulfone derivatives can possess antiviral properties. Studies have been conducted to evaluate their effectiveness against various viral infections. The synthesis and evaluation of these compounds could lead to the development of new antiviral medications .
Chemical Synthesis and Drug Design
The compound serves as an important intermediate in chemical synthesis and drug design. Its unique structure allows for the creation of various derivatives that can be tailored for specific biological targets. This versatility makes it a valuable asset in the pharmaceutical industry .
Biological Potential of Indole Derivatives
Indole derivatives, which share a common structural motif with 4-Chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone, have been extensively reviewed for their biological potential. These compounds have a wide range of applications, including therapeutic uses in neurodegenerative diseases, cancer, and as antimicrobial agents .
, and it has a molecular weight of 350.84. .Custom Synthesis and Commercial Availability
4-Chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone is available for custom synthesis, allowing researchers to obtain the compound in the quantity and purity required for their studies. This accessibility facilitates its use in a wide range of scientific research applications.
properties
IUPAC Name |
5-[(4-chlorophenyl)methylsulfonyl]-4-phenylthiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O2S2/c16-13-8-6-11(7-9-13)10-22(19,20)15-14(17-18-21-15)12-4-2-1-3-5-12/h1-9H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQAYLDSPVMCEDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SN=N2)S(=O)(=O)CC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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